N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine

• Molecular Formula: C23H29N5O2
• Molecular Weight: 407.5 g/mol
• IUPAC Name: N-[[3-ethoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]cycloheptanamine
• InChI: InChI=1S/C23H29N5O2/c1-2-29-22-16-18(17-24-19-10-6-3-4-7-11-19)14-15-21(22)30-23-25-26-27-28(23)20-12-8-5-9-13-20/h5,8-9,12-16,19,24H,2-4,6-7,10-11,17H2,1H3
• InChI Key: FVXDKGKCWAKVRA-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)CNC2CCCCCC2)OC3=NN=NN3C4=CC=CC=C4

Description

N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine, also known as ABT-239, is a novel drug that has gained attention for its potential therapeutic applications in various diseases. It is a selective inhibitor of histone deacetylase 6 (HDAC6) and has been shown to have a positive effect on cognitive function and memory.

Mechanism of Action

N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine is a selective inhibitor of HDAC6, which is a member of the histone deacetylase family of enzymes. HDAC6 is involved in the deacetylation of non-histone proteins, including tubulin, which is important for the regulation of microtubule dynamics. Inhibition of HDAC6 by N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine leads to an increase in the acetylation of tubulin, which in turn leads to an increase in the stability of microtubules. This stabilization of microtubules is thought to be responsible for the cognitive-enhancing effects of N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine.
Biochemical and Physiological Effects:
In addition to its cognitive-enhancing effects, N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine has been shown to have other biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, including dopamine and norepinephrine, in the brain. N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine has also been shown to have anxiolytic effects in animal models, suggesting that it may have potential as an anti-anxiety drug. However, further research is needed to fully understand the biochemical and physiological effects of N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine is its selectivity for HDAC6, which allows for more targeted research into the role of HDAC6 in various diseases. However, one limitation of N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine is its relatively short half-life, which can make it difficult to study its long-term effects in animal models. Additionally, the high cost of N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine may limit its use in certain research settings.

Future Directions

There are many potential future directions for research into N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine. One area of interest is its potential therapeutic applications in diseases such as Alzheimer's and Huntington's disease. Further research is needed to fully understand the mechanism of action of N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine and its effects on cognitive function and memory. Additionally, the development of more potent and selective HDAC6 inhibitors may lead to the discovery of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine involves a multi-step process that starts with the reaction of 3-ethoxy-4-hydroxybenzaldehyde with 1-phenyl-1H-tetrazole-5-thiol to form the corresponding thioester. This thioester is then reacted with cycloheptanamine to produce the desired product, N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine. The synthesis of N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine has been optimized to increase yield and purity, and the drug is now commercially available for research purposes.

Scientific Research Applications

N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, Huntington's disease, and schizophrenia. In animal models, N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine has been shown to improve cognitive function and memory, and it has been suggested that this effect is due to its inhibition of HDAC6. HDAC6 is involved in the regulation of protein degradation and the transport of proteins within cells, and its inhibition by N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}cycloheptanamine may lead to an increase in the levels of certain proteins that are important for cognitive function.